3,4-dimethoxy-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethoxy-N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H19N3O4S2/c1-13-6-7-14(20-23-16-5-4-10-22-21(16)29-20)11-17(13)24-30(25,26)15-8-9-18(27-2)19(12-15)28-3/h4-12,24H,1-3H3
• InChI Key: GNDVSXOQUDAIHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(S2)N=CC=C3)NS(=O)(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H19N3O4S2
• Molecular Weight: 441.5 g/mol

Description

“3,4-dimethoxy-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide” is a chemical compound. It is a derivative of thiazolo[5,4-b]pyridine. This compound has been tested for phosphoinositide 3-kinase (PI3K) enzymatic assay and showed potent PI3K inhibitory activity.

Synthesis Analysis

The synthesis of these types of compounds involves a series of steps starting from commercially available substances. The process is efficient and yields moderate to good results.

Molecular Structure Analysis

The molecular structure of this compound is characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis.

Chemical Reactions Analysis

The compound has been tested for its inhibitory activity against phosphoinositide 3-kinase (PI3K) in an enzymatic assay. The results indicated that these compounds showed potent PI3K inhibitory activity.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazoles have been investigated for their antitumor and cytotoxic properties. Researchers synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and evaluated their cytotoxicity on human tumor cell lines. .

Mechanism of Action

Target of Action

The primary target of this compound is the Phosphoinositide 3-Kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which in turn are involved in cancer .

Mode of Action

The compound interacts with its target, PI3K, by inhibiting its activity . The N-heterocyclic core of the compound is directly involved in the binding to the kinase through key hydrogen bonds interaction . This inhibitory activity is attributed to the fact that the electron-deficient aryl group resulted in a more acidic sulfonamide NH proton being able to make a stronger charged interaction with Lys802 in PI3Kα .

Biochemical Pathways

By inhibiting PI3K, this compound affects the PI3K/AKT/mTOR pathway, a critical cell signaling pathway that is often overactive in many types of cancer cells . The inhibition of PI3K leads to a decrease in the downstream signaling of this pathway, which can result in reduced cell proliferation and survival .

Pharmacokinetics

The compound’s potent inhibitory activity suggests it may have favorable adme properties .

Result of Action

The result of the compound’s action is a potent inhibition of PI3K, leading to a decrease in the signaling of the PI3K/AKT/mTOR pathway . This can result in reduced cell proliferation and survival, which is particularly relevant in the context of cancer treatment .